Cas no 219908-52-8 (8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)-)
219908-52-8 structure
Product Name:8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)-
CAS No:219908-52-8
MF:C16H30O5
MW:302.406405925751
CID:278783
Update Time:2024-03-01
8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)- Chemical and Physical Properties
Names and Identifiers
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- 8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)-
- 8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1R)-1-hydroxyheptyl]-, (2R,4aS,5S,8R,8aR)-rel-(+)- (9CI)
- Koninginin G
- 8aH-1-Benzopyran-5,8,8a-triol, octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)-
-
- Inchi: 1S/C16H30O5/c1-2-3-4-5-6-13(18)14-9-7-11-12(17)8-10-15(19)16(11,20)21-14/h11-15,17-20H,2-10H2,1H3
- InChI Key: PLZAVOYXRMPNBF-UHFFFAOYSA-N
- SMILES: CCCCCCC(C1OC2(C(C(CCC2O)O)CC1)O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- XLogP3: 2.23
8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)- Related Literature
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